4-[(1-methyl-1H-benzimidazol-2-yl)oxy]aniline

• Molecular Formula: C14H13N3O
• Molecular Weight: 239.27 g/mol
• IUPAC Name: 4-(1-methylbenzimidazol-2-yl)oxyaniline
• InChI: InChI=1S/C14H13N3O/c1-17-13-5-3-2-4-12(13)16-14(17)18-11-8-6-10(15)7-9-11/h2-9H,15H2,1H3
• InChI Key: INSXBKZWIUEBIN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1OC3=CC=C(C=C3)N

Description

4-[(1-methyl-1H-benzimidazol-2-yl)oxy]aniline is a useful research compound. Its molecular formula is C14H13N3O and its molecular weight is 239.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of N-(diphenylmethylidene)-4-[(1-methyl-1H-benzimidazol-2-yl)oxy]aniline (810 mg) in THF (10 mL) was added 1 N HCl aq (10 mL) at room temperature, and the mixture was stirred at room temperature for 1 h. The mixture was neutralized with sat. NaHCO3 aq. and extracted with AcOEt. The organic layer was dried over Na2SO4, filtered and concentrated in vacuo. The residue was purified by column chromatography (silica gel, eluted with 5%-100% AcOEt in hexane) to give 4-[(1-methyl-1H-benzimidazol-2-yl)oxy]aniline (440 mg) as colorless crystals.